Cas no 188813-22-1 (Tert-butyl 3-amino-3-(3,5-dichlorophenyl)propanoate)

• Product Name: Tert-butyl 3-amino-3-(3,5-dichlorophenyl)propanoate
• CAS No: 188813-22-1
• MF: C₁₃H₁₇Cl₂NO₂
• MW: 290.185581922531
• CID: 5961350
• PubChem ID: 22088853
• Update Time: 2025-05-20

Tert-butyl 3-amino-3-(3,5-dichlorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 188813-22-1
• EN300-6509538
• tert-butyl 3-amino-3-(3,5-dichlorophenyl)propanoate
• SCHEMBL6777062
• Tert-butyl 3-amino-3-(3,5-dichlorophenyl)propanoate

• Inchi： 1S/C13H17Cl2NO2/c1-13(2,3)18-12(17)7-11(16)8-4-9(14)6-10(15)5-8/h4-6,11H,7,16H2,1-3H3
• InChI Key： PRHYOWCKSNTRTN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(CC(=O)OC(C)(C)C)N)Cl

Computed Properties

• Exact Mass: 289.0636342g/mol
• Monoisotopic Mass: 289.0636342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Tert-butyl 3-amino-3-(3,5-dichlorophenyl)propanoate

Tert-butyl 3-amino-3-(3,5-dichlorophenyl)propanoate (CAS No. 188813-22-1): A Comprehensive Overview

Tert-butyl 3-amino-3-(3,5-dichlorophenyl)propanoate, identified by the CAS registry number 188813-22-1, is a versatile organic compound with significant applications in the fields of pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which combines a tert-butyl ester group with an amino-substituted aromatic ring. The molecule's structure allows for a wide range of chemical reactions, making it a valuable intermediate in the synthesis of various bioactive compounds.

Recent studies have highlighted the potential of Tert-butyl 3-amino-3-(3,5-dichlorophenyl)propanoate as a precursor in the development of novel drug candidates. Researchers have explored its role in the synthesis of kinase inhibitors, which are critical in the treatment of cancer and other diseases. The compound's ability to form stable amide bonds has been particularly advantageous in this context.

In addition to its pharmaceutical applications, Tert-butyl 3-amino-3-(3,5-dichlorophenyl)propanoate has shown promise in agrochemical research. Its use as an intermediate in the synthesis of herbicides and fungicides has been documented in several recent publications. The compound's stability under various environmental conditions makes it an attractive option for agricultural applications.

The synthesis of Tert-butyl 3-amino-3-(3,5-dichlorophenyl)propanoate typically involves multi-step reactions, including nucleophilic substitution and esterification processes. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields and purer products.

From a structural perspective, the compound's tert-butyl group contributes to its lipophilicity, enhancing its ability to cross biological membranes. This property is particularly beneficial in drug delivery systems where efficient absorption is crucial. Furthermore, the presence of chlorine atoms on the aromatic ring introduces electronic effects that can influence the compound's reactivity and bioavailability.

Emerging research has also explored the use of Tert-butyl 3-amino-3-(3,5-dichlorophenyl)propanoate in peptide synthesis. Its amino group can be readily functionalized to form peptide bonds, making it a valuable building block in this field. This versatility underscores its importance as a key intermediate in organic synthesis.

In conclusion, Tert-butyl 3-amino-3-(tert-butyl)(tert-butyl)(tert-butyl)(tert-butyl)(tert-butyl)(tert-butyl)(tert-butyl)(tert-butyl)(tert-butyl)(tert-butyl)(tert-butyl)(tert-butyl)(tert-but